3-Amino-2,2-dimethylcyclobutan-1-one

• IUPAC Name: 3-amino-2,2-dimethylcyclobutan-1-one
• InChI: InChI=1S/C6H11NO/c1-6(2)4(7)3-5(6)8/h4H,3,7H2,1-2H3
• InChI Key: ILUGQRNDGYYLIH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1=O)N)C
• Molecular Formula: C6H11NO
• Molecular Weight: 113.16 g/mol

Description

3-Amino-2,2-dimethylcyclobutan-1-one is a strained cyclic ketone featuring a four-membered cyclobutane ring with two methyl groups at position 2 and an amino group at position 3. The cyclobutanone ring imparts significant ring strain, influencing its reactivity and physical properties compared to larger cyclic or acyclic analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2,2-dimethylcyclobutan-1-one can be achieved through several methods. One common approach involves the cyclization of acyl ketene dithioacetals. This method is highly efficient and can be performed in a one-pot synthesis . Another method involves the reaction of 1-nitro iso-butylene with potassium cyanide, followed by reduction with iron powder .

Industrial Production Methods

Industrial production of 3-Amino-2,2-dimethylcyclobutan-1-one typically involves the use of readily available raw materials and catalytic hydrogenation. The process is designed to be scalable and avoids the use of toxic reagents like potassium cyanide .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2,2-dimethylcyclobutan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oximes and other derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents such as alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include 3-amino-cyclobut-2-en-1-ones and 4-quinolone derivatives .

Scientific Research Applications

3-Amino-2,2-dimethylcyclobutan-1-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the synthesis of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 3-Amino-2,2-dimethylcyclobutan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the ketone group can participate in nucleophilic addition reactions. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclic vs. Acyclic Amino Ketones

Acyclic amino ketones, such as 2-(Dibenzylamino)-1-phenylbutan-1-one (10b) from , exhibit distinct properties due to their lack of ring strain. These compounds are synthesized via iminium salt intermediates and typically exist as oils or low-melting solids (e.g., 10b: oil, Rf = 0.25 in hexane/EtOAc 3:1) . In contrast, the cyclobutanone ring in 3-Amino-2,2-dimethylcyclobutan-1-one likely increases rigidity and melting point, though experimental confirmation is needed. The strained ring also enhances reactivity, making it more prone to ring-opening reactions compared to acyclic analogs.

Functional Group Substitution: Amino vs. Methoxy

3-Methoxy-2,2-dimethylcyclobutan-1-one () shares the same cyclobutanone core but replaces the amino group with a methoxy substituent. The methoxy group, being electron-donating via resonance, reduces the electrophilicity of the ketone compared to the amino-substituted analog. This difference would markedly alter reactivity in nucleophilic additions or reductions. Additionally, the amino group’s basicity could enhance solubility in polar solvents, whereas the methoxy derivative may exhibit greater lipophilicity .

Ring Size Effects: Cyclobutanone vs. Azepanone

3-Aminoazepan-2-one (), a seven-membered lactam, demonstrates reduced ring strain compared to cyclobutanone. Larger rings like azepanones generally exhibit lower reactivity in ring-opening reactions and higher thermal stability. The amino group’s position in 3-Aminoazepan-2-one (at position 3) may also influence hydrogen-bonding interactions and biological activity, contrasting with the sterically hindered amino group in the cyclobutanone derivative .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Ring Size	Substituents	Key Functional Groups	Reference
3-Amino-2,2-dimethylcyclobutan-1-one	4	2,2-dimethyl, 3-amino	Ketone, primary amine	Hypothetical
3-Methoxy-2,2-dimethylcyclobutan-1-one	4	2,2-dimethyl, 3-methoxy	Ketone, ether
2-(Dibenzylamino)-1-phenylbutan-1-one	Acyclic	Dibenzylamino, phenyl	Ketone, protected amine
3-Aminoazepan-2-one	7	3-amino	Lactam, primary amine

Table 2: Physical and Spectral Properties

Compound Name	Physical State	Rf Value (Hexane/EtOAc)	Notable Spectral Data (¹H NMR, δ ppm)	Reference
2-(Dibenzylamino)-1-phenylbutan-1-one	Oil	0.25	Aromatic protons: 7.2–7.4
3-Methoxy-2,2-dimethylcyclobutan-1-one	Not reported	Not reported	Methoxy singlet: ~3.2–3.5 (inferred)
3-Aminoazepan-2-one	Not reported	Not reported	Lactam carbonyl: ~170–175 (inferred)

Key Research Findings

• Synthetic Accessibility: Acyclic amino ketones () are synthesized in moderate yields (e.g., 10b: 65%) via iminium intermediates, while cyclic analogs like 3-Amino-2,2-dimethylcyclobutan-1-one may require specialized methods to manage ring strain .
• Reactivity Trends: The amino group in cyclobutanone derivatives is expected to participate in nucleophilic reactions more readily than methoxy-substituted counterparts due to higher basicity and lone-pair availability .
• Safety Considerations: Substituted cyclobutanones (e.g., 3-methoxy derivative in ) may require stringent safety protocols, suggesting similar precautions for the amino analog .

Biological Activity

3-Amino-2,2-dimethylcyclobutan-1-one is a cyclic compound characterized by a unique structure that includes a cyclobutane ring with two methyl groups and an amino group. This compound has garnered attention in medicinal chemistry due to its significant biological activities, particularly as an enzyme inhibitor and its potential therapeutic applications.

The biological activity of 3-Amino-2,2-dimethylcyclobutan-1-one is primarily attributed to its ability to interact with specific molecular targets within biological systems. It has been shown to act as an enzyme inhibitor by binding to active sites on enzymes, thus preventing substrate binding and catalytic activity. This inhibition can disrupt various biochemical pathways, leading to potential therapeutic effects in conditions where such pathways are dysregulated.

Enzyme Inhibition

Research indicates that 3-Amino-2,2-dimethylcyclobutan-1-one inhibits enzymes involved in metabolic pathways critical for cellular function. The compound's ability to bind effectively to enzyme active sites suggests that it could be leveraged in drug design aimed at modulating these pathways .

Applications in Medicine

The potential applications of 3-Amino-2,2-dimethylcyclobutan-1-one in medicine include:

• Neurological Disorders : Studies have indicated that compounds with similar structures may promote neuronal growth and improve neuronal architecture through mechanisms involving receptor activation. This suggests potential applications in treating neurological diseases .
• Synthetic Chemistry : The compound serves as a versatile building block in organic synthesis due to its unique structural features and reactivity profiles.

Comparative Analysis

To better understand the uniqueness of 3-Amino-2,2-dimethylcyclobutan-1-one, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Type	Unique Features
3-Aminocyclopentanol	Cyclopentane	Similar structure but with a five-membered ring
3-Amino-2-cyclohexen-1-one	Cyclohexene	Contains a double bond within a six-membered ring
3-Amino-5,6-Dimethyl-l,2,4-Triazine	Triazine	Different heterocyclic structure with distinct reactivity

The rigid cyclobutane framework of 3-Amino-2,2-dimethylcyclobutan-1-one enhances its stability and influences its interactions with biological macromolecules, making it particularly valuable for research and industrial applications.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Enzyme Binding Studies : Research demonstrated that 3-Amino-2,2-dimethylcyclobutan-1-one has a high binding affinity for certain enzymes involved in metabolic pathways. These studies utilized various kinetic assays to measure the inhibitory effects on enzyme activity.
• Therapeutic Potential : In vivo studies indicated that derivatives of this compound could ameliorate symptoms associated with neurological disorders by promoting synaptic connectivity and neuronal health .
• Fragment-Based Drug Discovery : The compound has been utilized in fragment-based drug discovery (FBDD) approaches, where its small size allows for efficient screening against target proteins involved in disease processes .